7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-[3-(trifluoromethoxy)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C15H8F3N5O2/c16-15(17,18)25-10-3-1-2-9(6-10)22-5-4-12-11(13(22)24)7-19-14-20-8-21-23(12)14/h1-8H
• InChI Key: DAVIULOKRHCICW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)N2C=CC3=C(C2=O)C=NC4=NC=NN34
• Molecular Formula: C15H8F3N5O2
• Molecular Weight: 347.25 g/mol

Description

7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a potent and selective ATP-competitive inhibitor of Anaplastic Lymphoma Kinase (ALK). Its primary research value lies in the study of ALK-driven oncogenesis , as aberrant ALK activity is a well-established driver in several cancers, including non-small cell lung cancer (NSCLC), anaplastic large cell lymphoma (ALCL), and neuroblastoma. By specifically targeting and inhibiting ALK autophosphorylation and subsequent downstream signaling through key pathways like JAK/STAT, PI3K/AKT, and RAS/MAPK, this compound induces cell cycle arrest and promotes apoptosis in malignant cells dependent on this signaling axis. It serves as a critical pharmacological tool for validating ALK as a therapeutic target, elucidating resistance mechanisms to first-generation ALK inhibitors, and evaluating the efficacy of novel therapeutic strategies in both in vitro and in vivo models. Researchers utilize this compound to probe the intricate signaling networks in cellular proliferation and survival, providing invaluable insights for the development of next-generation targeted cancer therapies.

Biological Activity

7-[3-(Trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanism of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula: C17H12F3N5O3
• Molecular Weight: 391.30 g/mol
• CAS Number: Not specified in the sources but can be derived from the molecular structure.

The compound features a triazolo-pyrimidine core structure that is commonly associated with various pharmacological activities.

Anticancer Activity

Research has demonstrated that derivatives of triazolo[1,5-a]pyrimidine exhibit potent anticancer properties. For instance, a related compound showed significant antiproliferative activity against several human cancer cell lines (MGC-803, HCT-116, and MCF-7), with IC50 values indicating effective growth inhibition at low concentrations (9.47 μM for MGC-803) . The mechanism involves the suppression of the ERK signaling pathway, leading to decreased phosphorylation levels of key proteins involved in cell proliferation and survival.

Antimicrobial Properties

Triazolo-pyrimidine derivatives have also been evaluated for their antimicrobial activities. Studies indicate that certain compounds within this class exhibit antibacterial and antifungal effects, although specific data on 7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one itself is limited. The structural features contribute to their interaction with microbial targets .

Anti-inflammatory Effects

Inflammation-related pathways have been targeted by triazolo-pyrimidine derivatives. Some compounds have shown the ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory responses. This suggests potential applications in treating inflammatory diseases .

Study 1: Antiproliferative Activity

In a study focusing on the biological evaluation of triazolo-pyrimidine derivatives, a compound structurally similar to 7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one was tested for its antiproliferative effects against various cancer cell lines. The results indicated that the compound induced apoptosis and cell cycle arrest in the G2/M phase in MGC-803 cells .

Cell Line	IC50 (μM)
MGC-803	9.47
HCT-116	9.58
MCF-7	13.1

Study 2: Mechanistic Insights

Further investigation into the mechanism revealed that the compound could inhibit key signaling pathways associated with tumor growth and survival. The inhibition of ERK signaling was particularly noted as a critical factor in its anticancer efficacy .

Scientific Research Applications

Anticancer Properties

Research has indicated that compounds similar to 7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibit significant anticancer activity. A study demonstrated that derivatives of pyrido[3,4-e][1,2,4]triazolo compounds have shown efficacy against various cancer cell lines by inhibiting specific kinases involved in tumor growth .

Enzyme Inhibition

The compound has been investigated for its potential as an inhibitor of the p38 mitogen-activated protein kinase (MAPK), which plays a crucial role in inflammatory responses and cancer progression. Inhibitors of this pathway are of great interest for developing anti-inflammatory and anticancer therapies .

Neurological Disorders

Recent studies suggest that derivatives of this compound may serve as selective phosphodiesterase (PDE) inhibitors. PDE inhibitors are promising candidates for treating neurological disorders such as schizophrenia and depression due to their ability to enhance neurotransmitter signaling .

Antimicrobial Activity

Emerging research indicates that compounds within this class possess antimicrobial properties. They have been shown to inhibit the growth of various bacterial strains, making them potential candidates for developing new antibiotics .

Case Studies

Study	Findings	Implications
Anticancer Activity	Demonstrated inhibition of cancer cell proliferation in vitro	Potential use in targeted cancer therapies
PDE Inhibition	Effective in enhancing neurotransmitter levels in animal models	Possible treatment for cognitive disorders
Antimicrobial Testing	Showed activity against resistant bacterial strains	Development of new antimicrobial agents

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Notable Features	Reference
7-[3-(Trifluoromethoxy)phenyl]pyrido[...]pyrimidin-6(7H)-one	3-(Trifluoromethoxy)phenyl	Not explicitly provided (inferred: C₁₇H₁₁F₃N₅O₂)	~375.3 (estimated)	-OCF₃ group enhances lipophilicity and stability	Question
8-Methyl-7-(4-(trifluoromethoxy)phenyl)pyrido[...]pyrimidin-6(7H)-one	4-(Trifluoromethoxy)phenyl, 8-methyl	C₁₆H₁₀F₃N₅O₂	361.28	Commercial availability; positional isomer of the target compound
7-(4-Methoxyphenyl)pyrido[...]pyrimidin-6(7H)-one	4-Methoxyphenyl	C₁₆H₁₂N₅O₂	322.31	-OCH₃ group reduces lipophilicity compared to -OCF₃
3-(2-Hydroxyphenyl)-7-methyl-1-phenyl-[1,2,4]triazolo[4,3-a]pyrimidin-5(1H)-one	2-Hydroxyphenyl, 7-methyl	C₁₈H₁₄N₄O₂	319.12	Melting point: 184°C; hydroxyl group enables hydrogen bonding
2-(2-Chlorophenyl)-7-[3-(dimethylamino)propyl]pyrido[...]pyrimidin-6(7H)-one	2-Chlorophenyl, dimethylaminopropyl	C₁₉H₁₉ClN₆O	382.8	Dimethylamino group improves solubility via protonation

Key Comparative Analysis

Substituent Position and Electronic Effects

• Trifluoromethoxy (-OCF₃) vs. Methoxy (-OCH₃): The 3-(trifluoromethoxy)phenyl group in the target compound increases electron-withdrawing effects and lipophilicity compared to the 4-methoxyphenyl analog . This may enhance membrane permeability and resistance to oxidative metabolism.
• Positional Isomerism (3- vs.

Functional Group Impact on Physicochemical Properties

• Hydroxyl vs. Trifluoromethoxy: The 2-hydroxyphenyl analog () has a lower molecular weight (319.12) and a higher melting point (184°C), attributed to hydrogen bonding via the -OH group. In contrast, the trifluoromethoxy group’s bulkiness may reduce crystallinity and melting point in the target compound.
• Aminoalkyl Side Chains: The dimethylaminopropyl substituent in ’s compound introduces basicity, likely improving aqueous solubility at physiological pH compared to the target compound’s neutral -OCF₃ group .

Q & A

Q. Table 1: Representative Reaction Conditions

Step	Reagents/Catalysts	Solvent	Temperature (°C)	Yield (%)
Cyclization	H₂SO₄, triazole derivative	EtOH	80–90	60–75
Coupling	Pd(PPh₃)₄, K₂CO₃	DMF	100–110	45–60

Basic: Which analytical techniques are most reliable for structural confirmation of this compound?

Methodological Answer:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions and ring connectivity. For example, the trifluoromethoxy group shows distinct ¹⁹F NMR signals at δ -58 to -62 ppm .
• High-Resolution Mass Spectrometry (HRMS) : To verify molecular formula (e.g., [M+H]+ ion matching theoretical mass ± 2 ppm) .
• X-ray Crystallography : For absolute stereochemical confirmation if single crystals are obtainable .

Advanced: How can computational modeling resolve contradictions in proposed reaction mechanisms?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate transition-state energies to validate proposed mechanisms (e.g., cyclization vs. competing side reactions) .
• Molecular Dynamics (MD) Simulations : Predict solvent effects and intermediate stability under varying conditions (e.g., DMF vs. THF) .
• Docking Studies : If biological activity data conflicts, model interactions with target proteins (e.g., kinase binding pockets) to explain structure-activity relationships .

Q. Example Workflow :

Optimize reactant geometries using Gaussian 12.

Simulate transition states with an implicit solvent model.

Compare activation energies to experimental kinetic data .

Advanced: How can researchers address discrepancies in reported biological activity data?

Methodological Answer:

• Binding Affinity Reassessment : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure direct interactions with targets (e.g., kinases) under standardized buffer conditions .
• Structural Analog Comparison : Test derivatives with systematic substitutions (e.g., replacing trifluoromethoxy with methoxy) to isolate functional group contributions .
• Meta-Analysis : Normalize data across studies using metrics like pIC₅₀ or Ki values and apply statistical tools (e.g., ANOVA) to identify outliers .

Q. Table 2: Example Comparative Bioactivity Data

Derivative	Target Enzyme IC₅₀ (nM)	Assay Type	Reference
Trifluoromethoxy	12 ± 3	Fluorescence
Methoxy	45 ± 8	Radioisotope

Advanced: What strategies mitigate solubility challenges in in vitro assays?

Methodological Answer:

• Co-solvent Systems : Use DMSO-water mixtures (≤1% DMSO) to enhance solubility without denaturing proteins .
• Nanoparticle Encapsulation : Polycaprolactone (PCL) or liposomal formulations improve bioavailability in cell-based assays .
• pH Adjustment : For ionizable groups, prepare buffers near the compound’s pKa (e.g., phosphate buffer at pH 7.4) .

Q. Key Parameters :

• LogP (predicted): ~3.2 (indicates moderate hydrophobicity) .
• Solubility in PBS: <10 µM (necessitates formulation optimization) .

Basic: How to troubleshoot low yields in the final coupling step?

Methodological Answer:

• Catalyst Screening : Test alternatives to Pd(PPh₃)₄, such as PdCl₂(dppf) or Ni catalysts, to improve cross-coupling efficiency .
• Purification Techniques : Use flash chromatography (silica gel, hexane/EtOAc gradient) or preparative HPLC to isolate the product from side reactions .
• Moisture Control : Ensure anhydrous conditions via molecular sieves or rigorous solvent drying (e.g., THF over Na/benzophenone) .

Advanced: What in silico tools predict metabolic stability of this compound?

Methodological Answer:

• CYP450 Metabolism Prediction : Use Schrödinger’s ADMET Predictor or SwissADME to identify vulnerable sites (e.g., triazole ring oxidation) .
• Metabolite Identification : Combine molecular docking with metabolic pathway databases (e.g., MetaSite) to simulate Phase I/II transformations .
• Toxicity Profiling : Apply QSAR models to assess hepatotoxicity risks from reactive intermediates .

Basic: What safety precautions are recommended for handling this compound?

Methodological Answer:

• PPE : Use nitrile gloves, lab coat, and goggles due to potential irritant properties (inferred from analogs in ).
• Ventilation : Conduct reactions in a fume hood to avoid inhalation of fine powders or solvents .
• Waste Disposal : Neutralize acidic byproducts before disposal in halogenated waste containers .